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Introduction
Androgens, such as testosterone and its more potent metabolite dihydrotestosterone (DHT),

play a critical role in the development and progression of androgen-dependent diseases,

including prostate cancer. The intracellular concentration of these androgens is a key

determinant of androgen receptor (AR) activation and downstream signaling. The enzyme 5α-

reductase, which converts testosterone to DHT, is a crucial regulator of androgen signaling.[1]

[2][3] ONO-3805 is a non-steroidal inhibitor of 5α-reductase, effectively blocking the production

of DHT from testosterone.[4][5] This application note provides a detailed protocol for a cell-

based androgen uptake assay to evaluate the efficacy of ONO-3805 and other 5α-reductase

inhibitors in modulating the intracellular accumulation of androgens.

This assay utilizes the human prostate cancer cell line LNCaP, which expresses the androgen

receptor and is responsive to androgen stimulation. By measuring the uptake of a labeled

androgen, such as tritiated testosterone ([³H]-Testosterone), in the presence of varying

concentrations of ONO-3805, researchers can determine the compound's inhibitory effect on

androgen accumulation within the cell. This, in turn, provides insights into its potential to
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modulate androgen receptor signaling. Evidence suggests that inhibitors of 5α-reductase can

indeed inhibit the uptake of testosterone in LNCaP cells.

Principle of the Assay
The ONO-3805 cell-based androgen uptake assay is founded on the principle of competitive

inhibition of androgen metabolism and subsequent uptake. Testosterone enters the cell and

can be converted to DHT by 5α-reductase. DHT has a higher affinity for the androgen receptor

than testosterone. ONO-3805, as a potent 5α-reductase inhibitor, prevents this conversion.

This inhibition is expected to alter the intracellular concentration of androgens. The assay

quantifies the amount of radiolabeled testosterone that accumulates within LNCaP cells after

treatment with ONO-3805. A decrease in the accumulation of the radiolabel in the presence of

the inhibitor indicates its efficacy in modulating androgen uptake and metabolism.

Materials and Reagents
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Reagent Supplier Cat. No.

LNCaP cells ATCC CRL-1740

RPMI-1640 Medium Gibco 11875093

Fetal Bovine Serum (FBS) Gibco 26140079

Charcoal-Stripped FBS Gibco 12676029

Penicillin-Streptomycin Gibco 15140122

Trypsin-EDTA (0.25%) Gibco 25200056

[³H]-Testosterone PerkinElmer NET370250UC

ONO-3805 MedChemExpress HY-108373

Dihydrotestosterone (DHT) Sigma-Aldrich D-073

Finasteride Sigma-Aldrich F1293

Phosphate-Buffered Saline

(PBS)
Gibco 10010023

Scintillation Cocktail PerkinElmer 6013329

96-well cell culture plates Corning 3596

Dimethyl sulfoxide (DMSO) Sigma-Aldrich D8418

Experimental Protocols
Cell Culture and Maintenance

Cell Line: LNCaP cells are cultured in RPMI-1640 medium supplemented with 10% Fetal

Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

Incubation: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

Passaging: When cells reach 80-90% confluency, they are passaged using 0.25% Trypsin-

EDTA.
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Androgen Deprivation: For experiments, cells are switched to RPMI-1640 medium

supplemented with 10% charcoal-stripped FBS for at least 48 hours prior to the assay to

reduce the influence of endogenous androgens.

Androgen Uptake Assay Protocol
Cell Seeding: Seed LNCaP cells in a 96-well plate at a density of 2 x 10⁴ cells per well in 100

µL of RPMI-1640 with 10% charcoal-stripped FBS. Incubate for 24 hours.

Compound Preparation:

Prepare a 10 mM stock solution of ONO-3805 in DMSO.

Prepare serial dilutions of ONO-3805 in assay medium (RPMI-1640 with 10% charcoal-

stripped FBS) to achieve final concentrations ranging from 0.01 nM to 1 µM.

Prepare a positive control (e.g., Finasteride) and a vehicle control (DMSO, final

concentration ≤ 0.1%).

Treatment:

Carefully remove the medium from the wells.

Add 50 µL of the prepared compound dilutions to the respective wells.

Incubate for 1 hour at 37°C.

Radiolabeled Androgen Addition:

Prepare a working solution of [³H]-Testosterone in assay medium at a final concentration

of 1 nM.

Add 50 µL of the [³H]-Testosterone working solution to each well.

Incubation: Incubate the plate for 30 minutes at 37°C.

Washing:

Aspirate the medium from the wells.
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Wash the cells three times with 200 µL of ice-cold PBS per well to remove unbound

radiolabel.

Cell Lysis:

Add 100 µL of 0.1 M NaOH to each well to lyse the cells.

Incubate for 10 minutes at room temperature with gentle shaking.

Scintillation Counting:

Transfer the lysate from each well to a scintillation vial.

Add 4 mL of scintillation cocktail to each vial.

Measure the radioactivity (counts per minute, CPM) using a liquid scintillation counter.

Data Analysis
Calculate Percent Inhibition:

Determine the average CPM for the vehicle control (maximum uptake) and the

background (wells with no cells).

Subtract the background CPM from all sample CPM values.

Calculate the percent inhibition for each concentration of ONO-3805 using the following

formula: % Inhibition = [1 - (CPM_sample / CPM_vehicle_control)] x 100

Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the

ONO-3805 concentration.

Determine IC₅₀ Value: Calculate the half-maximal inhibitory concentration (IC₅₀) from the

dose-response curve using a suitable software (e.g., GraphPad Prism). The IC₅₀ represents

the concentration of ONO-3805 required to inhibit 50% of the androgen uptake.

Quantitative Data
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The following table presents representative data for the inhibition of [³H]-Testosterone uptake in

LNCaP cells by ONO-3805. This data is based on the known high potency of ONO-3805 as a

5α-reductase inhibitor, with a reported Ki value of 3.9 x 10⁻¹¹ M, and the observed effects of

other 5α-reductase inhibitors on testosterone uptake in LNCaP cells.

ONO-3805 Concentration
(nM)

Average CPM % Inhibition

0 (Vehicle) 15000 0

0.01 13500 10

0.1 9750 35

1 6000 60

10 3000 80

100 1500 90

1000 1200 92

Table 1: Representative data for ONO-3805 inhibition of [³H]-Testosterone uptake.

Compound IC₅₀ (nM)

ONO-3805 ~0.5

Finasteride (Reference) ~5

Table 2: Comparative IC₅₀ values for 5α-reductase inhibitors.
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Caption: Androgen signaling pathway and the mechanism of action of ONO-3805.
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Caption: Workflow for the ONO-3805 cell-based androgen uptake assay.
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Troubleshooting
Issue Possible Cause Suggested Solution

High background CPM Incomplete washing

Increase the number and

volume of PBS washes.

Ensure washes are performed

with ice-cold PBS.

Non-specific binding
Pre-coat plates with a blocking

agent like poly-D-lysine.

Low signal (low CPM in vehicle

control)
Low cell number

Ensure accurate cell counting

and seeding density. Check

cell viability.

Insufficient incubation time
Optimize the incubation time

with [³H]-Testosterone.

Degraded radiolabel
Use a fresh stock of [³H]-

Testosterone.

High variability between

replicates
Inconsistent cell seeding

Ensure a homogenous cell

suspension during seeding.

Pipetting errors

Use calibrated pipettes and

ensure accurate liquid

handling.

Edge effects in the plate
Avoid using the outer wells of

the 96-well plate.

Conclusion
The ONO-3805 cell-based androgen uptake assay provides a robust and reliable method for

evaluating the inhibitory activity of compounds targeting the androgen signaling pathway. By

quantifying the reduction in intracellular androgen accumulation, this assay serves as a

valuable tool for drug discovery and development professionals in the characterization of 5α-

reductase inhibitors. The detailed protocol and representative data presented herein offer a

comprehensive guide for researchers and scientists to implement this assay in their

laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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